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Compound of Interest

Compound Name: HP 184

Cat. No.: B1678201 Get Quote

This guide provides immediate and essential safety protocols, operational plans, and disposal

procedures for the handling of Photoinitiator 184 (HP 184), chemically known as 1-

Hydroxycyclohexyl phenyl ketone.[1][2][3] Primarily utilized as a photoinitiator in ultraviolet (UV)

curing applications for inks, coatings, and adhesives, this compound requires careful handling

to ensure personnel safety and procedural integrity.[1][2][3][4] Adherence to these guidelines is

critical to minimize exposure and mitigate potential hazards.

Hazard Identification and Personal Protective
Equipment (PPE)
While not classified as a hazardous substance under GHS, direct contact and inhalation of

Photoinitiator 184 dust should be avoided.[5][6][7] The primary routes of exposure are

inhalation of the powder, dermal contact, and eye contact.[8] Therefore, a comprehensive PPE

protocol is mandatory for all personnel handling this chemical.

Table 1: Required Personal Protective Equipment (PPE) for Handling Photoinitiator 184
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PPE Category Item Specifications Rationale

Hand Protection
Nitrile or Chloroprene

Gloves

Chemically resistant,

powder-free, with

cuffs extending over

the gown sleeve.

Thickness > 0.4 mm

for exposure up to 4

hours.[8]

To prevent skin

absorption and

irritation.[8]

Body Protection
Disposable Gown or

Apron

Solid-front, back-

closing, long-sleeved

gown made of low-

permeability fabric.[8]

Protects skin and

clothing from

contamination. Must

be discarded as

hazardous waste after

use.

Eye & Face Protection
Safety Goggles &

Face Shield

ANSI Z87.1-compliant

tight-fitting chemical

splash goggles. A full

face shield should be

worn over goggles

when handling the

powder.[8]

Protects against

splashes and

aerosolized particles

entering the eyes.[8]

Respiratory Protection Dust Mask

An effective dust

mask should be worn

to prevent inhalation

of airborne particles.

[6][7]

Required when

handling the solid

compound outside of

a certified

containment system

(e.g., fume hood) to

prevent respiratory

irritation.[8]

Foot & Hair Protection Shoe & Hair Covers

Disposable, non-slip

shoe covers and a

hair bonnet.

Prevents the spread

of contamination

outside of the

designated work area.
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Operational Plan for Safe Handling
This section outlines the step-by-step procedure for the safe handling of Photoinitiator 184.

1. Pre-Handling Preparations:

Ensure the work area is clean, well-ventilated, and equipped with an emergency eyewash

station and safety shower.

Verify that all required PPE is available and in good condition.

Prepare all necessary equipment, such as a calibrated scale, weigh boats, and spatulas,

within a designated containment area (e.g., a chemical fume hood).

Have designated, labeled, and sealed waste containers ready for solid and liquid waste.

2. Handling the Compound:

Don all required PPE as specified in Table 1 before entering the designated handling area.

Handle the compound within a chemical fume hood to minimize inhalation exposure.

When weighing the powder, use a weigh boat and handle it carefully to avoid creating dust.

If preparing a solution, add the powder to the solvent slowly to prevent splashing.

In case of a spill, immediately alert personnel in the area. For small spills, use an absorbent

material, and for larger spills, follow institutional emergency procedures.

3. Post-Handling Procedures:

After handling, decontaminate all surfaces and equipment with an appropriate solvent.

Carefully remove and dispose of all single-use PPE in the designated hazardous waste

container.

Wash hands thoroughly with soap and water after removing gloves.
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Disposal Plan
All materials that come into contact with Photoinitiator 184 are considered chemical waste and

must be disposed of according to institutional and local regulations.

Table 2: Waste Disposal Plan for Photoinitiator 184

Waste Type Examples Container Disposal Method

Solid Waste

Contaminated gloves,

gowns, shoe covers,

weigh boats, pipette

tips, empty vials.

Labeled, sealed

hazardous waste

container.

Dispose of

contents/container in

accordance with

national regulations.

[8]

Liquid Waste

Unused or expired

stock solutions,

contaminated

solvents.

Labeled, leak-proof

hazardous liquid

waste container.

DO NOT pour down

the drain. Dispose of

in accordance with

national regulations.

[8]

Quantitative Data for Photoinitiator 184
The following table summarizes key quantitative properties of Photoinitiator 184.

Table 3: Physicochemical Properties of Photoinitiator 184

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.additivesforpolymer.com/wp-content/uploads/2020/03/Photoinitiator-Irgacure-184-msds-baoxu-chemical.pdf
https://www.additivesforpolymer.com/wp-content/uploads/2020/03/Photoinitiator-Irgacure-184-msds-baoxu-chemical.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 947-19-3[1][8]

Molecular Formula C13H16O2[1][2]

Molecular Weight 204.26 g/mol [1][2]

Appearance White crystalline powder[1][3]

Melting Point 46-50 °C[1][3]

Boiling Point > 225 °C[6]

Solubility in Water 442 mg/L at 20°C[8]

Vapor Pressure 0.02 Pa at 20°C[8]

Auto-ignition Temperature 424 °C[8]

Absorption Wavelengths 244, 280, 330 nm[1][3]

Visual Workflow for Safe Handling
The following diagram illustrates the procedural workflow for the safe handling of Photoinitiator

184.
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Caption: Procedural workflow for the safe handling of Photoinitiator 184.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

